4-((4-(tert-Butyl)phenyl)amino)benzonitrile

• Molecular Formula: C17H18N2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 4-(4-tert-butylanilino)benzonitrile
• InChI: InChI=1S/C17H18N2/c1-17(2,3)14-6-10-16(11-7-14)19-15-8-4-13(12-18)5-9-15/h4-11,19H,1-3H3
• InChI Key: RZQDFOGSNUMIDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC2=CC=C(C=C2)C#N

Description

4-((4-(tert-Butyl)phenyl)amino)benzonitrile: is an organic compound that features a benzonitrile core substituted with a tert-butyl group and an amino group attached to a phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-((4-(tert-Butyl)phenyl)amino)benzonitrile typically involves the reaction of 4-tert-butylbenzonitrile with aniline derivatives under specific conditions. One common method includes the use of a palladium-catalyzed coupling reaction, which facilitates the formation of the desired product through a C-N bond formation .

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: 4-((4-(tert-Butyl)phenyl)amino)benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents on the phenyl ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under controlled conditions.

Major Products:

Oxidation: Nitro derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated or nitrated products.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the creation of novel materials with specific electronic properties .

Biology and Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design. Its structural features may contribute to the development of new therapeutic agents .

Industry: In the industrial sector, 4-((4-(tert-Butyl)phenyl)amino)benzonitrile is utilized in the production of organic light-emitting diodes (OLEDs) due to its luminescent properties .

Mechanism of Action

The mechanism by which 4-((4-(tert-Butyl)phenyl)amino)benzonitrile exerts its effects is primarily through its interaction with specific molecular targets. In the context of OLEDs, the compound functions by facilitating the transfer of electrons and holes, leading to the emission of light.

Comparison with Similar Compounds

• 4-tert-Butylbenzonitrile
• 4-(tert-Butyl)phenylamine
• 4-(tert-Butyl)phenyl isothiocyanate

Comparison: Compared to these similar compounds, 4-((4-(tert-Butyl)phenyl)amino)benzonitrile is unique due to the presence of both the tert-butyl and amino groups on the benzonitrile core. This dual substitution imparts distinct electronic and steric properties, making it particularly valuable in applications requiring specific electronic characteristics .